Cas no 73791-47-6 (Endo-8-Methyl-8-azabicyclo3.2.1octan-3-yl 3-hydroxy-2-phenylpropanoate sulfate dihydrate(2:1:2))

Endo-8-Methyl-8-azabicyclo3.2.1octan-3-yl 3-hydroxy-2-phenylpropanoate sulfate dihydrate(2:1:2) structure
73791-47-6 structure
Product Name:Endo-8-Methyl-8-azabicyclo3.2.1octan-3-yl 3-hydroxy-2-phenylpropanoate sulfate dihydrate(2:1:2)
CAS No:73791-47-6
MF:C34H52N2O12S
MW:712.847889900208
CID:564765
PubChem ID:71463801
Update Time:2025-04-19

Endo-8-Methyl-8-azabicyclo3.2.1octan-3-yl 3-hydroxy-2-phenylpropanoate sulfate dihydrate(2:1:2) Chemical and Physical Properties

Names and Identifiers

    • ATROPINE SULFATE
    • Endo-8-Methyl-8-azabicyclo[3.2.1]octan-3-yl 3-hydroxy-2-phenylpropanoate sulfate dihydrate(2:1:2)
    • ATROPINE SULPHATE
    • 73791-47-6
    • A866023
    • Hyoscyamine sulfate
    • Atropine sulfate hydrate (2:1:2)
    • CID 52507
    • Benzeneacetic acid, alpha-(hydroxymethyl)- (3-endo)-8-methyl-8-azabicyclo(3.2.1)oct-3-yl ester, sulfate (2:1) (salt), dihydrate
    • (8-methyl-8-azabicyclo[3.2.1]octan-3-yl) 3-hydroxy-2-phenylpropanoate;sulfuric acid;dihydrate
    • BCP12846
    • ATROPINE, SULFATE (2:1), DIHYDRATE
    • Endo-8-Methyl-8-azabicyclo3.2.1octan-3-yl 3-hydroxy-2-phenylpropanoate sulfate dihydrate(2:1:2)
    • MDL: MFCD00077268
    • Inchi: 1S/2C17H23NO3.H2O4S.2H2O/c2*1-18-13-7-8-14(18)10-15(9-13)21-17(20)16(11-19)12-5-3-2-4-6-12;1-5(2,3)4;;/h2*2-6,13-16,19H,7-11H2,1H3;(H2,1,2,3,4);2*1H2/t2*13-,14+,15?,16?;;;
    • InChI Key: BXSVDJUWKSRQMD-BAAOIJEOSA-N
    • SMILES: S(=O)(=O)(O)O.O(C(C(C1C=CC=CC=1)CO)=O)C1C[C@H]2CC[C@@H](C1)N2C.O(C(C(C1C=CC=CC=1)CO)=O)C1C[C@H]2CC[C@@H](C1)N2C.O.O

Computed Properties

  • Exact Mass: 387.13500
  • Monoisotopic Mass: 712.32409627g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 49
  • Rotatable Bond Count: 10
  • Complexity: 434
  • Covalently-Bonded Unit Count: 5
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 185Ų

Experimental Properties

  • Melting Point: 189-192 °C (A)(lit.)
  • PSA: 132.75000
  • LogP: 2.29680

Endo-8-Methyl-8-azabicyclo3.2.1octan-3-yl 3-hydroxy-2-phenylpropanoate sulfate dihydrate(2:1:2) Security Information

  • Hazardous Material transportation number:UN 1544 6
  • WGK Germany:2
  • Hazard Category Code: 26/28
  • Safety Instruction: S23; S45
  • FLUKA BRAND F CODES:3-8-10
  • Hazardous Material Identification: T+
  • Safety Term:S23-S45
  • Risk Phrases:R26/28

Endo-8-Methyl-8-azabicyclo3.2.1octan-3-yl 3-hydroxy-2-phenylpropanoate sulfate dihydrate(2:1:2) Pricemore >>

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